Cas no 2167911-38-6 (3-(6-methylpiperidin-3-yl)benzoic acid)

• Product Name: 3-(6-methylpiperidin-3-yl)benzoic acid
• CAS No: 2167911-38-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6567825
• PubChem ID: 165502754
• Update Time: 2025-06-26

3-(6-methylpiperidin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-methylpiperidin-3-yl)benzoic acid
• 2167911-38-6
• EN300-1477276

• Inchi： 1S/C13H17NO2/c1-9-5-6-12(8-14-9)10-3-2-4-11(7-10)13(15)16/h2-4,7,9,12,14H,5-6,8H2,1H3,(H,15,16)
• InChI Key： AAGAQZPSIOMYGL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1CNC(C)CC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(6-methylpiperidin-3-yl)benzoic acid

Professional Introduction to 3-(6-methylpiperidin-3-yl)benzoic Acid (CAS No. 2167911-38-6)

3-(6-methylpiperidin-3-yl)benzoic acid, identified by its CAS number 2167911-38-6, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of piperidine-based benzoic acids, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural uniqueness of 3-(6-methylpiperidin-3-yl)benzoic acid lies in its combination of a benzoic acid moiety with a 6-methylpiperidinyl group, which contributes to its distinct chemical properties and biological interactions.

The benzoic acid moiety is well-known for its role as a precursor in the synthesis of various pharmacologically active molecules. It serves as a key structural component in many drugs, including those used for pain relief, anti-inflammatory purposes, and even as intermediates in the development of more complex therapeutic agents. The presence of the piperidine ring in 3-(6-methylpiperidin-3-yl)benzoic acid enhances its potential for binding to biological targets, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in piperidine derivatives due to their ability to modulate various biological pathways. Piperidine-based compounds have been explored for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The methyl group at the 6-position of the piperidine ring in 3-(6-methylpiperidin-3-yl)benzoic acid further influences its pharmacokinetic properties, potentially enhancing its bioavailability and metabolic stability.

The synthesis of 3-(6-methylpiperidin-3-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of innovative methodologies in pharmaceutical research.

The biological activity of 3-(6-methylpiperidin-3-yl)benzoic acid has been extensively studied in various preclinical models. Research indicates that this compound exhibits promising anti-inflammatory and analgesic properties, making it a candidate for further development into therapeutic agents. Additionally, its interaction with specific enzymes and receptors has been investigated, providing insights into its potential mechanisms of action. These findings are crucial for designing targeted drug therapies that can effectively address specific pathological conditions.

The role of computational chemistry and molecular modeling has been instrumental in understanding the structure-activity relationships (SAR) of 3-(6-methylpiperidin-3-yl)benzoic acid. By employing computational methods, researchers can predict how different structural modifications will affect the biological activity of the compound. This approach not only accelerates the drug discovery process but also helps in identifying novel analogs with enhanced efficacy and reduced side effects.

In conclusion, 3-(6-methylpiperidin-3-yl)benzoic acid (CAS No. 2167911-38-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation therapeutics that address unmet medical needs.